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Compound of Interest

Compound Name: 1-Nonanethiol

Cat. No.: B074206

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the boiling and melting points of 1-
nonanethiol, including its other key physical properties. It details standardized experimental
protocols for the determination of these characteristics and includes logical workflows for
property determination.

Physicochemical Data of 1-Nonanethiol

1-Nonanethiol is a colorless to pale yellow liquid with a characteristic strong, unpleasant odor.
[1][2][3] It is a member of the thiol class of organic compounds, which are distinguished by the
presence of a sulfhydryl (-SH) group.[4] Due to the low electronegativity difference between
sulfur and hydrogen, S-H bonds exhibit less hydrogen bonding compared to the O-H bonds in
alcohols.[4][5] This results in lower boiling points and reduced solubility in polar solvents for
thiols relative to alcohols of similar molecular weight.[4]

Summary of Quantitative Data

The physical properties of 1-nonanethiol are summarized in the table below for easy reference

and comparison.
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Property Value Conditions Reference(s)
Boiling Point 220 °C at 760 mmHg [1112116171
219-220 °C at 760 mmHg [3]

Melting Point -20 °C [11[7]

-20.1 °C [2][6]

-21°C [1](218]

Density 0.840 g/cm?3 at 25 °C [1112][8]
0.842 g/mL [7]

Flash Point 78 °C (174 °F) Closed Cup [1][3][6]
Vapor Pressure 0.13 mmHg [1112]

0.172 mmHg at 25 °C [3][6]

Molecular Weight 160.32 g/mol [1119]

Water Solubility Insoluble [1]8]

6.543 mg/L at 25 °C (estimated) [3]

Experimental Protocols for Physical Property
Determination

Accurate determination of boiling and melting points is crucial for substance identification and
purity assessment.[10] Pure crystalline compounds typically exhibit a sharp melting point range
of 0.5-1.0°C, whereas impurities can depress the melting point and broaden the range.[10]

Melting Point Determination

A common and effective method for determining the melting point of a solid is through the use
of a Mel-Temp apparatus or a similar heated metal block device.

Methodology:
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Sample Preparation: A small amount of the crystalline solid is finely ground and packed into
a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the apparatus.

Initial Determination: A rapid heating rate is used to get an approximate melting point range.
This helps in saving time for subsequent, more accurate measurements.

Accurate Determination: The apparatus is allowed to cool. A new sample is then heated
slowly, at a rate of approximately 2°C per minute, as the temperature approaches the
estimated melting point.[10]

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes liquid
is the end of the range.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a liquid,
especially with small sample volumes (less than 0.5 mL).[11]

Methodology:

Sample Preparation: The liquid sample is added to a small test tube (Durham tube) to about
half-full. A capillary tube, sealed at one end, is placed inside the test tube with the open end
down.[11]

Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band,
ensuring the sample is level with the thermometer bulb. This entire setup is then clamped
and immersed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).[11]

Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for
the circulation of the oil, ensuring uniform heating.[11]

Observation: As the temperature rises, dissolved air will first exit the capillary tube. Upon
reaching the boiling point, a continuous and rapid stream of bubbles will emerge from the
capillary tube.[11]
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o Measurement: Heating is discontinued. As the apparatus cools, the rate of bubbling will slow
down. The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.[11] This is the point where the vapor pressure of the substance equals the atmospheric

pressure.

Logical and Experimental Workflows

The following diagrams illustrate the logical and experimental workflows for determining the

physical properties of a substance like 1-nonanethiol.
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Caption: Logical workflow for substance identification.
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Boiling Point Determination (Thiele Tube)
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Caption: Experimental workflow for boiling point determination.
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Melting Point Determination (Apparatus)
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Caption: Experimental workflow for melting point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.chemeurope.com/en/encyclopedia/Thiol.html
https://www.masterorganicchemistry.com/2015/07/05/thiols-and-thioethers/
https://www.lookchem.com/ProductWholeProperty_LCPL405100.htm
http://www.stenutz.eu/chem/solv6.php?name=1-nonanethiol
https://cameochemicals.noaa.gov/chemical/25048
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1455216&Units=CAL&Mask=2285
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b074206#1-nonanethiol-boiling-point-and-melting-point
https://www.benchchem.com/product/b074206#1-nonanethiol-boiling-point-and-melting-point
https://www.benchchem.com/product/b074206#1-nonanethiol-boiling-point-and-melting-point
https://www.benchchem.com/product/b074206#1-nonanethiol-boiling-point-and-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

